Cas no 1893021-81-2 (5-(naphthalen-2-yl)-1H-pyrazol-4-amine)

• Product Name: 5-(naphthalen-2-yl)-1H-pyrazol-4-amine
• CAS No: 1893021-81-2
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 5956750
• PubChem ID: 116827039
• Update Time: 2025-10-30

5-(naphthalen-2-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(naphthalen-2-yl)-1H-pyrazol-4-amine
• 1893021-81-2
• EN300-1833935

• Inchi： 1S/C13H11N3/c14-12-8-15-16-13(12)11-6-5-9-3-1-2-4-10(9)7-11/h1-8H,14H2,(H,15,16)
• InChI Key： JWMXNUGBZNRNOF-UHFFFAOYSA-N
• SMILES： N1C(=C(C=N1)N)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 209.095297364g/mol
• Monoisotopic Mass: 209.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-(naphthalen-2-yl)-1H-pyrazol-4-amine

5-(Naphthalen-2-yl)-1H-pyrazol-4-amine: A Comprehensive Overview

The compound 5-(naphthalen-2-yl)-1H-pyrazol-4-amine, identified by the CAS number 1893021-81-2, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, often referred to as Naphthyl Pyrazole Amine, belongs to the class of heterocyclic aromatic compounds, which are widely studied for their unique electronic properties and biological activities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(naphthalen-2-yl)-1H-pyrazol-4-amine. Researchers have employed innovative methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to enhance the yield and purity of this compound. These techniques not only streamline the production process but also pave the way for large-scale applications in pharmaceuticals and materials science.

The structural uniqueness of 5-(naphthalen-2-yl)-1H-pyrazol-4-amine lies in its combination of a naphthalene moiety and a pyrazole ring. The naphthalene group contributes to the molecule's aromatic stability and enhances its solubility in organic solvents. Meanwhile, the pyrazole ring introduces nitrogen atoms, which are crucial for hydrogen bonding and other intermolecular interactions. This dual functionality makes the compound an attractive candidate for drug design, particularly in targeting protein kinases and other enzymes involved in disease pathways.

In terms of biological activity, studies have demonstrated that 5-(naphthalen-2-yl)-1H-pyrazol-4-amine exhibits potent anti-inflammatory and antioxidant properties. These findings are supported by recent research published in reputable journals, where the compound was tested against various inflammatory markers and free radicals. The results highlight its potential as a lead molecule for developing novel therapeutic agents against chronic diseases such as arthritis and neurodegenerative disorders.

The application of computational chemistry tools has further deepened our understanding of 5-(naphthalen-2-yl)-1H-pyrazol-4-amines's properties. Molecular docking studies reveal that the compound can effectively bind to specific receptor sites, suggesting its suitability for drug delivery systems. Additionally, quantum chemical calculations have provided insights into its electronic structure, which is essential for predicting its reactivity in different chemical environments.

From a materials science perspective, 5-(naphthalen-2-yli)-pyrazole amine has shown promise as a building block for advanced materials such as organic semiconductors and optoelectronic devices. Its conjugated system allows for efficient charge transport, making it a valuable component in next-generation electronic materials. Researchers are actively exploring its integration into flexible electronics and photovoltaic applications.

In conclusion, 5-(naphthalen-2-yli)-pyrazole amine, with its unique structure and versatile properties, stands at the forefront of contemporary chemical research. Its potential applications span across pharmaceuticals, materials science, and beyond. As ongoing studies continue to uncover new facets of this compound's functionality, it is poised to make significant contributions to both academic and industrial advancements.